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Compound of Interest

Compound Name: Vanadium trisulfate

Cat. No.: B077718

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium trisulfate, with the chemical formula V2(SOa)s, is a chemical compound that finds
application in various research and industrial processes. A thorough understanding of its
properties and associated hazards is paramount for ensuring the safety of laboratory personnel
and the integrity of experimental outcomes. This technical guide provides an in-depth overview
of Vanadium Trisulfate, focusing on its Chemical Abstracts Service (CAS) number, safety
data, and handling protocols.

Core Data Summary

CAS Number: 13701-70-7[1]

The following table summarizes the key quantitative data for Vanadium Trisulfate, compiled
from various safety data sheets.
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Property Value

Reference

Physical and Chemical

Properties

Molecular Weight 390.074 g/mol [2]
Appearance Yellow crystalline powder [2]
Melting Point 330 °C [2]
Boiling Point 400 °C (decomposes) [2]
Solubility Slightly soluble in water [2]
Density 1.99 g/cm3 at 20°C [3]

Toxicological Data

Acute Oral Toxicity Harmful if swallowed. [4115]
Acute Dermal Toxicity Harmful in contact with skin.
Acute Inhalation Toxicity Fatal if inhaled.[6]

Exposure Limits

0.05 mg/m3 (15-minute ceiling)

NIOSH REL _
for Vanadium compounds

GHS Hazard and Precautionary Information

Vanadium trisulfate is classified as a hazardous substance. The Globally Harmonized System

of Classification and Labelling of Chemicals (GHS) provides a standardized framework for

communicating these hazards.

GHS Hazard Statements:

e H290: May be corrosive to metals.[4]
e H302: Harmful if swallowed.[4][5]

o H314: Causes severe skin burns and eye damage.[4][5]
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H318: Causes serious eye damage.[4]

H330: Fatal if inhaled.[6]

H361: Suspected of damaging fertility or the unborn child.[4][5]

H372: Causes damage to organs through prolonged or repeated exposure.[4][6]

H410: Very toxic to aquatic life with long lasting effects.[6]

GHS Precautionary Statements (selected):

P201: Obtain special instructions before use.[4][5]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4]

P273: Avoid release to the environment.[4][5]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4][5]
P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[8]

P310: Immediately call a POISON CENTER or doctor/physician.[4]
P405: Store locked up.[4]

P501: Dispose of contents/container in accordance with local, regional, national, and
international regulations.[4]
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Experimental Safety Protocols
Personal Protective Equipment (PPE)

A critical aspect of safely handling vanadium trisulfate is the consistent and correct use of
personal protective equipment.
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Personal Protective Equipment (PPE) Protocol

| Wear Chemical Resistant Gloves |52 | WearaLabCoat | SP° | wear Chemical Safety Goggles | *®* || Use a NIOSH-approved Respirator
(e.g., Nitrile, Neoprene) or Chenmical Apron and a Face Shield with appropriate cartridges

Before Handling Vanadium Trisulfate Proceed with Handling
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Vanadium Trisulfate Spill Response Plan

Evacuate Immediate Area
and Alert Others

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
with Inert Absorbent Material
(e.g., sand, earth)

Carefully Collect Spilled Material
into a Labeled, Sealed Container

Decontaminate the Spill Area
with a suitable cleaning agent

Dispose of Waste
as Hazardous Material

Report the Incident
to the Safety Officer
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GHS Hazard Pictograms for Vanadium Trisulfate
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Acute Toxicity (Fatal)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vanadium Trisulfate: A Comprehensive Technical Guide
to its Safe Handling and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077718#vanadium-trisulfate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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